Cas no 2639449-61-7 (1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-sulfonamide)

• Product Name: 1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-sulfonamide
• CAS No: 2639449-61-7
• MF: C₆H₁₀FN₃O₂S
• MW: 207.22590303421
• CID: 5642599
• PubChem ID: 165898835
• Update Time: 2025-06-26

1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-sulfonamide
• EN300-27784314
• 2639449-61-7

• Inchi： 1S/C6H10FN3O2S/c1-3-10-6(7)5(4(2)9-10)13(8,11)12/h3H2,1-2H3,(H2,8,11,12)
• InChI Key： BTYLTJUMQHTILV-UHFFFAOYSA-N
• SMILES： S(C1=C(N(CC)N=C1C)F)(N)(=O)=O

Computed Properties

• Exact Mass: 207.04777591g/mol
• Monoisotopic Mass: 207.04777591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 86.4Ų

Additional information on 1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-sulfonamide

Introduction to 1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-sulfonamide (CAS No. 2639449-61-7)

1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 2639449-61-7, is a heterocyclic sulfonamide derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class of molecules, which are well-documented for their broad spectrum of biological activities. The structural features of 1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-sulfonamide, including the presence of an ethyl group, a fluorine atom, a methyl group, and a sulfonamide moiety, contribute to its unique chemical properties and potential biological functions.

The sulfonamide group is particularly noteworthy in medicinal chemistry, as it is a common pharmacophore found in numerous therapeutic agents. Sulfonamides are known for their ability to interact with biological targets such as enzymes and receptors, often leading to inhibitory effects that can modulate various physiological processes. The introduction of fluorine into the molecular structure can further enhance the metabolic stability and binding affinity of the compound, making it a promising candidate for drug development.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with improved pharmacological profiles. The compound 1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-sulfonamide has been studied for its potential applications in treating various diseases, including infectious disorders and inflammatory conditions. Its pyrazole core provides a rigid scaffold that can be modified to optimize interactions with biological targets, while the sulfonamide group serves as a key functional element for drug-receptor binding.

One of the most compelling aspects of 1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-sulfonamide is its structural versatility. Researchers have explored its derivatives to identify compounds with enhanced efficacy and reduced toxicity. For instance, modifications to the ethyl and methyl substituents have been investigated to improve solubility and bioavailability. Additionally, the fluorine atom at the 5-position can influence electronic properties, potentially altering reactivity and binding interactions.

The sulfonamide moiety in 1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-sulfonamide is particularly interesting due to its ability to form hydrogen bonds with biological targets. This interaction can lead to strong binding affinities and prolonged durations of action, which are desirable traits in drug development. Furthermore, sulfonamides are known to exhibit broad-spectrum antimicrobial properties, making them valuable in the treatment of infections caused by bacteria, fungi, and other pathogens.

Recent studies have also highlighted the potential of 1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-sulfonamide in addressing inflammatory diseases. The compound has shown promise in preclinical models as an inhibitor of key enzymes involved in inflammation pathways. By modulating these pathways, it may offer therapeutic benefits in conditions such as rheumatoid arthritis, inflammatory bowel disease, and other chronic inflammatory disorders.

The synthesis of 1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advanced synthetic techniques have been employed to introduce the fluorine atom and other substituents with precision. These methods include fluorination reactions using metal catalysts or electrochemical processes, which allow for selective functionalization at specific positions on the pyrazole ring.

In conclusion, 1-ethyl-5-fluoro-3-methyl-1H-pyrazole-sulfonamide (CAS No. 2639449 - 61 - 7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with potential applications in infectious diseases, inflammation management, and other areas of medical research. Continued investigation into this compound and its derivatives will likely yield valuable insights into new drug discovery strategies and improve patient outcomes worldwide.